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Compound of Interest

Compound Name: D-Phenylalanine-d5

Cat. No.: B584682

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of specialized chemical compounds are paramount. This guide provides essential,
immediate safety and logistical information for D-Phenylalanine-d5, ensuring the integrity of
your research and the safety of laboratory personnel.

Immediate Safety and Handling Protocols

D-Phenylalanine-d5 is a stable, deuterium-labeled form of the amino acid D-phenylalanine.
While extensive toxicological data for the deuterated form is not available, it should be handled
with the same precautions as the non-labeled compound, treating it as a potentially hazardous
substance. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling D-Phenylalanine-d5,
particularly in its solid, powdered form:
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PPE Category Item Specification

Safety glasses with side- Conforming to NIOSH (US) or

Eye Protection )
shields EN 166 (EU) standards.[1]

) Required when there is a risk
Chemical safety goggles

of splashing.
] o Inspected before use and
Hand Protection Nitrile gloves )
disposed of properly after.
) ) N95 (US) respirator or Use in well-ventilated areas or
Respiratory Protection )
equivalent under a fume hood.[2]
Body Protection Laboratory coat To prevent skin contact.

Engineering Controls

To minimize exposure, D-Phenylalanine-d5 should be handled in a well-ventilated laboratory,
preferably within a chemical fume hood, especially when working with the powdered form to

avoid dust formation.[1]

Operational Plan: Step-by-Step Handling Procedure

e Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the
workspace by clearing it of unnecessary items and ensuring easy access to waste disposal

containers.

» Weighing and Aliquoting: Conduct these procedures within a chemical fume hood to contain
any airborne particles. Use appropriate tools (e.g., spatulas, weighing paper) and clean them

thoroughly after use.

o Dissolving: When preparing solutions, add the solid D-Phenylalanine-d5 to the solvent

slowly to avoid splashing.

o Storage: Store D-Phenylalanine-d5 in a tightly sealed container in a cool, dry, well-
ventilated place, away from strong oxidizing agents, acids, and bases.[3]
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o Spill Management: In case of a spill, avoid generating dust. Sweep up the solid material and
place it in a suitable, closed container for disposal.[3]

Disposal Plan

All waste containing D-Phenylalanine-d5, including contaminated lab supplies (e.g., gloves,
weighing paper), should be disposed of as chemical waste in accordance with local, state, and
federal regulations. Do not dispose of it down the drain or in regular trash.

Physical and Chemical Properties

Property Value

Molecular Formula CoHsDsNO2

Molecular Weight 170.22 g/mol

Melting Point 270-275 °C (decomposes)[2?]
Form Solid

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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